Cas no 2227863-22-9 (rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid)

• Product Name: rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid
• CAS No: 2227863-22-9
• MF: C₂₆H₂₃N₃O₆
• MW: 473.477326631546
• CID: 6102829
• PubChem ID: 165586391
• Update Time: 2025-07-02

rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid
• 2227863-22-9
• EN300-1540746
• rac-5-[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]pyridine-2-carboxylic acid

• Inchi： 1S/C26H23N3O6/c30-24(28-15-9-10-22(25(31)32)27-13-15)23-21(11-12-34-23)29-26(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20-21,23H,11-12,14H2,(H,28,30)(H,29,33)(H,31,32)/t21-,23+/m0/s1
• InChI Key： UUXPOZQCJPEOLO-JTHBVZDNSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NC1C=NC(C(=O)O)=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.15868546g/mol
• Monoisotopic Mass: 473.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Additional information on rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid

Latest Research Briefing on rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid (CAS: 2227863-22-9)

In recent years, the compound rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid (CAS: 2227863-22-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine-2-carboxylic acid moiety, has been explored for its potential applications in drug discovery and development. The Fmoc group, a widely used protecting group in peptide synthesis, enhances the molecule's stability and reactivity, making it a valuable intermediate in the synthesis of biologically active compounds.

Recent studies have focused on the synthesis and characterization of rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid, with particular emphasis on its role as a building block for novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. Additionally, computational modeling and molecular docking studies have been conducted to predict its interactions with biological targets, such as enzymes and receptors, which are implicated in various diseases.

One of the key findings from these studies is the compound's potential as a precursor for the development of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and inflammatory disorders. The unique structural features of rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid, including its oxolane ring and pyridine carboxylate group, make it a promising scaffold for designing inhibitors with high specificity and potency.

Furthermore, recent investigations have explored the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group, which can be selectively removed under mild basic conditions, allows for the stepwise assembly of peptides with high efficiency and minimal side reactions. This has opened new avenues for the synthesis of peptide-based therapeutics, including antimicrobial peptides and peptide hormones, which are increasingly being recognized for their therapeutic potential.

In conclusion, rac-5-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidopyridine-2-carboxylic acid (CAS: 2227863-22-9) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications span from drug discovery to peptide synthesis, highlighting its importance as a tool for advancing biomedical research. Future studies are expected to further elucidate its mechanistic insights and expand its utility in the development of next-generation therapeutics.